Cas no 75680-27-2 (2-Butenoic acid,2-methyl-,(3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxy(10Z)-cyclodeca[b]furan-4-ylester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-,(3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxy(10Z)-cyclodeca[b]furan-4-ylester, (2Z)-
• CAS No: 75680-27-2
• MF: C₂₀H₂₆O₇
• MW: 378.416246891022
• CID: 575099
• PubChem ID: 163099941
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-,(3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxy(10Z)-cyclodeca[b]furan-4-ylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxy(10Z)-cyclodeca[b]furan-4-ylester, (2Z)-
• 2-Butenoic acid,2-methyl-,(3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-o
• NIVEUSINC
• DTXSID801098804
• 75680-27-2
• 2-Butenoic acid, 2-methyl-, (3aR,4R,6R,7S,9S,11aR)-2,3,3a,4,5,6,7,8,9,11a-decahydro-7,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxo-6,9-epoxy(10Z)-cyclodeca[b]furan-4-yl ester, (2Z)-
• Niveusin C
• C09517
• [(1R,2Z,4R,8R,9R,11R,12S)-1,12-dihydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradec-2-en-9-yl] (Z)-2-methylbut-2-enoate
• Q27107537
• CHEBI:7600

• Inchi： 1S/C20H26O7/c1-6-10(2)17(22)26-14-8-19(5)15(21)9-20(24,27-19)11(3)7-13-16(14)12(4)18(23)25-13/h6-7,13-16,21,24H,4,8-9H2,1-3,5H3/b10-6-,11-7-/t13-,14-,15+,16+,19-,20-/m1/s1
• InChI Key： WGVJNQGTZSPMCY-BZHZVRAUSA-N
• SMILES： O1[C@]2(C(C)=C[C@@H]3[C@H](C(=C)C(=O)O3)[C@@H](C[C@]1(C)[C@H](C2)O)OC(/C(=C\C)/C)=O)O |c:3|

Computed Properties

• Exact Mass: 378.167853
• Monoisotopic Mass: 378.167853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 1.1

Experimental Properties

• Density: 1.29
• Boiling Point: 574.5°C at 760 mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
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